4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol

• IUPAC Name: 4-(2,3,4,5-tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol
• InChI: InChI=1S/C16H23NO2/c18-13-9-7-12(8-10-13)17-15-5-3-11-19-16-6-2-1-4-14(15)16/h1-2,4,6,12-13,15,17-18H,3,5,7-11H2
• InChI Key: YSXYMAXUQSPUFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2OC1)NC3CCC(CC3)O
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in the body. For example, in cancer research, this compound has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. In diabetes research, this compound has been shown to activate the AMPK signaling pathway, which is involved in glucose metabolism. In Alzheimer's disease research, this compound has been shown to inhibit the JNK signaling pathway, which is involved in neuroinflammation.
Biochemical and Physiological Effects:
4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol has various biochemical and physiological effects. This compound has been shown to reduce inflammation, oxidative stress, and cell proliferation. Additionally, this compound has been shown to improve insulin sensitivity, glucose metabolism, and cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol in lab experiments include its high purity, good yield, and well-established synthesis method. However, the limitations of using this compound include its complex synthesis process and limited availability.

Future Directions

There are several future directions for the research on 4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol. One direction is to further investigate the mechanism of action of this compound and identify its molecular targets. Another direction is to optimize the synthesis method to improve the yield and reduce the complexity of the process. Additionally, further research is needed to investigate the potential therapeutic applications of this compound in other diseases, such as cardiovascular disease and neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reduction of 2,3,4,5-tetrahydro-1-benzoxepin-5-ylamine using sodium borohydride. This method yields a high purity product with a good yield.

Scientific Research Applications

4-(2,3,4,5-Tetrahydro-1-benzoxepin-5-ylamino)cyclohexan-1-ol has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid plaques and improve cognitive function.